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Compound of Interest

Compound Name: Roblitinib

Cat. No.: B610542

This document provides essential safety and logistical information for the proper disposal of
Roblitinib (also known as FGF401), a potent and selective FGFR4 inhibitor used in research
settings. Adherence to these procedures is critical to ensure personnel safety and
environmental protection.

Hazard Identification and Safety Summary

Roblitinib is classified as a hazardous substance. The primary hazards associated with this
compound are:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Due to its toxicity profile, Roblitinib must be handled and disposed of with care to prevent
human exposure and environmental contamination.

Key Safety and Hazard Data:
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Property Value Source
Chemical Formula C25H30N804 [1112]
Molecular Weight 506.56 g/mol [1][2]

H302: Harmful if
swallowedH410: Very toxic to

GHS Hazard Statements o ] ) [1]
aquatic life with long lasting

effects

P264, P270, P273,
P301+P312, P330, P391, [1]
P501

GHS Precautionary

Statements

. Strong acids/alkalis, strong
Incompatibilities o ) [1]
oxidizing/reducing agents

N -20°C (powder) or -80°C (in
Storage Conditions [1][3]
solvent)

Roblitinib Disposal Workflow

The following diagram outlines the procedural steps for the safe disposal of Roblitinib waste in
a laboratory setting.
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Start: Roblitinib Waste Generated

1. Personal Protective Equipment (PPE)
Ensure proper PPE is worn:
- Safety Goggles
b it

= Coal
- Chemical-Resistant Gloves

2. Waste Segregation
Is the waste solid, liquid, or contaminated material?

Contaminated
Material

Solid Waste Liquid Waste Contaminated Materials
(e.g., expired powder, residue) (e.g., solutions in solvent) (e.g., pipette tips, tubes, vials)

3a. Package Solid Waste

- Place in a clearly labeled, sealed container for hazardous chemical waste.

3b. Package Liquid Waste
- Collect in a compatible, sealed, and labeled hazardous waste container.
- Do not mix with incompatible wastes.

3c. Package Contaminated Materials
- Place in a designated, sealed container for solid hazardous waste.

l i l

4. Temporary Storage
- Store sealed waste containers in a designated, secure area away from incompatible materials.

5. Final Disposal

- Arrange for pickup by an approved hazardous waste disposal service.
- Follow all institutional and local regulations.

End: Waste Disposed Safely

Click to download full resolution via product page

Robilitinib Disposal Workflow Diagram
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Step-by-Step Disposal Protocol

As there are no specific published experimental protocols for the chemical degradation or
neutralization of Roblitinib for disposal purposes, the standard procedure for hazardous
chemical waste must be strictly followed. The primary directive is to "Dispose of contents/
container to an approved waste disposal plant”[1].

Step 1: Personal Protective Equipment (PPE) Before handling Roblitinib waste, ensure you
are wearing appropriate PPE, including but not limited to:

o Safety goggles
e A properly buttoned lab coat
o Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Segregation Properly segregate Roblitinib waste at the point of generation. Do
not mix hazardous waste with non-hazardous waste.

o Solid Waste: This includes expired or unused pure Roblitinib powder, and any solid
residues.

» Liquid Waste: This includes solutions of Roblitinib in solvents (e.g., DMSO).

» Contaminated Materials: This includes disposable labware such as pipette tips, tubes, vials,
and contaminated gloves or bench paper.

Step 3: Packaging and Labeling

e Solid and Contaminated Waste: Place in a durable, leak-proof container with a secure lid.
The container must be clearly labeled as "Hazardous Waste" and include the chemical name
("Roblitinib™), concentration (if applicable), and the associated hazards (e.g., "Toxic,"
"Aquatic Hazard").

» Liquid Waste: Collect in a designated, chemically compatible, and shatter-resistant waste
container. The container must be clearly labeled as "Hazardous Waste" with the full chemical
names of all contents (including solvents) and their approximate concentrations. Ensure the
container is kept closed when not in use.
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Step 4: Temporary Storage Store the sealed and labeled hazardous waste containers in a
designated, secure, and well-ventilated secondary containment area. This area should be away
from general laboratory traffic and incompatible materials[1].

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. All waste disposal must be in accordance with local, state, and federal regulations.
Never dispose of Roblitinib down the drain or in the regular trash[1][4].

Spill Management

In the event of a spill:

» Evacuate and restrict access to the affected area.

o Wear appropriate PPE before attempting to clean the spill.

o For a small powder spill, carefully cover with a damp paper towel to avoid raising dust. For a
liquid spill, absorb with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads).

o Collect all cleanup materials into a sealed, labeled hazardous waste container.
¢ Clean the spill area thoroughly with a suitable detergent and water.
o Report the spill to your laboratory supervisor and EHS office as per institutional policy.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Roblitinib, minimizing risks to both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. FGF401( Roblitinib)|1708971-55-4|MSDS [dcchemicals.com]

e 2. Roblitinib | C25H30N804 | CID 118036971 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. medchemexpress.com [medchemexpress.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Proper Disposal of Roblitinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610542#roblitinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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